Cas no 1188162-80-2 (7-methoxy-2-benzothiazolecarboxylic acid)

• Product Name: 7-methoxy-2-benzothiazolecarboxylic acid
• CAS No: 1188162-80-2
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 848455
• Update Time: 2025-05-25

7-methoxy-2-benzothiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 7-methoxy-
• 7-methoxybenzothiazole-2-carboxylic acid
• 7-Methoxybenzo[d]thiazole-2-carboxylic acid
• FCH1403172
• CID 118704484
• 7-methoxy-2-benzothiazolecarboxylic acid

• Inchi： 1S/C9H7NO3S/c1-13-6-4-2-3-5-7(6)14-8(10-5)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： ABHVQAJEUOEYPK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 87.7

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 412.3±37.0 °C(Predicted)
• pka: 2.85±0.30(Predicted)

Additional information on 7-methoxy-2-benzothiazolecarboxylic acid

Comprehensive Overview of 7-Methoxy-2-benzothiazolecarboxylic Acid (CAS 1188162-80-2): Properties, Applications, and Industry Insights

7-Methoxy-2-benzothiazolecarboxylic acid (CAS 1188162-80-2) is a specialized organic compound belonging to the benzothiazole family, a class of heterocyclic structures renowned for their versatility in pharmaceutical, agrochemical, and material science applications. With the rising demand for high-performance intermediates in drug discovery and organic synthesis, this compound has garnered significant attention due to its unique methoxy-substituted benzothiazole backbone, which enhances its reactivity and functional utility. Researchers and manufacturers frequently search for terms like "benzothiazole derivatives synthesis", "CAS 1188162-80-2 supplier", or "7-methoxy-2-benzothiazolecarboxylic acid applications", reflecting its growing relevance in industrial and academic settings.

The molecular structure of 7-methoxy-2-benzothiazolecarboxylic acid features a methoxy group at the 7-position and a carboxylic acid moiety at the 2-position, offering dual functionalization sites for further chemical modifications. This design makes it a valuable building block for constructing complex molecules, particularly in the development of fluorescent probes, biologically active compounds, and polymeric materials. Recent trends in green chemistry have also spurred interest in optimizing its synthesis routes to minimize environmental impact, aligning with global sustainability goals. Keywords such as "eco-friendly benzothiazole synthesis" and "CAS 1188162-80-2 solubility" are increasingly common in scientific queries, highlighting the compound's intersection with modern research priorities.

In the pharmaceutical sector, 7-methoxy-2-benzothiazolecarboxylic acid serves as a precursor for drug candidates targeting neurological and inflammatory diseases. Its benzothiazole core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and receptor modulation. For instance, derivatives of this compound have shown promise in preliminary studies for neuroprotective agents, a hot topic given the aging global population and rising prevalence of neurodegenerative disorders. Searches for "benzothiazole-based therapeutics" or "CAS 1188162-80-2 biological activity" underscore its potential in cutting-edge drug development.

Beyond pharmaceuticals, CAS 1188162-80-2 finds utility in material science, particularly in the design of organic semiconductors and photoactive materials. The methoxy and carboxylic acid groups facilitate tunable electronic properties, making it a candidate for optoelectronic devices such as OLEDs and solar cells. With the surge in renewable energy research, queries like "benzothiazole derivatives in photovoltaics" or "7-methoxy-2-benzothiazolecarboxylic acid conductivity" reflect its role in advancing sustainable technologies. Additionally, its chelating ability is explored in metal-organic frameworks (MOFs), a trending area in catalysis and gas storage applications.

Quality and safety are paramount when handling 7-methoxy-2-benzothiazolecarboxylic acid. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA), ensuring compliance with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity, a critical factor for end-users in sensitive applications. Frequently searched terms like "CAS 1188162-80-2 purity standards" or "benzothiazole carboxylic acid storage conditions" emphasize the importance of reliable sourcing and handling protocols.

In summary, 7-methoxy-2-benzothiazolecarboxylic acid (CAS 1188162-80-2) is a multifaceted compound bridging diverse scientific disciplines. Its structural features and functional groups enable innovations in drug discovery, advanced materials, and green chemistry, addressing contemporary challenges in health and energy. As research progresses, this compound is poised to remain a focal point for industries seeking high-value intermediates with broad applicability.